2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 2-[2-(cyclopropylamino)pyridin-3-yl]piperidine-1-carbaldehyde
• InChI: InChI=1S/C14H19N3O/c18-10-17-9-2-1-5-13(17)12-4-3-8-15-14(12)16-11-6-7-11/h3-4,8,10-11,13H,1-2,5-7,9H2,(H,15,16)
• InChI Key: GNQIKGCWHRMVSD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=C(N=CC=C2)NC3CC3)C=O

Description

2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde is a nitrogen-containing heterocyclic compound featuring a pyridine ring fused with a piperidine moiety and substituted with a cyclopropylamino group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde typically involves multiple steps, starting with the preparation of the piperidine and pyridine rings. One common method involves the cyclization of appropriate precursors under controlled conditions. The cyclopropylamino group is then introduced through a substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters .

Chemical Reactions Analysis

Types of Reactions

2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The compound can be reduced to form alcohols.

Substitution: The cyclopropylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: Utilized in the production of fine chemicals and as a precursor for various industrial applications.

Mechanism of Action

The mechanism of action of 2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The compound belongs to a broader class of pyridine-piperidine derivatives. Below is a comparative analysis with structurally related molecules:

2-Amino-4-(2-Chloro-5-(4-Substituted Phenyl)pyridin-3-yl)-1-(4-Substituted Phenyl)pyridine

• Structure : Features dual pyridine rings with chloro and aryl substituents.
• Key Differences : Lacks the piperidine-aldehyde moiety but includes aromatic substitutions linked to bioactivity. Studies highlight its synthesis via Suzuki-Miyaura coupling, with substituents influencing solubility and binding affinity to kinase targets .
• Applications : Explored as a kinase inhibitor scaffold in oncology research .

N-(2-Chloro-6-((3-(Hydroxymethyl)pyrrolidin-1-yl)methyl)pyridin-3-yl)pivalamide

• Structure : Contains a hydroxymethyl-pyrrolidine substituent and pivalamide group.
• Applications : Catalogued as a synthetic intermediate for antiviral agents .

2-(6-(Azepan-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde

• Structure: Shares the piperidine-carbaldehyde core but replaces the cyclopropylamino group with an azepane ring.
• Key Differences : The seven-membered azepane ring may confer conformational flexibility, altering receptor binding kinetics. Safety data indicate moderate toxicity (LD50 > 2000 mg/kg in rodents), suggesting a safer profile than smaller heterocycles .

Functional Group Impact on Reactivity and Bioactivity

Compound	Key Functional Groups	Reactivity/Bioactivity
Target Compound	Cyclopropylamino, aldehyde	Aldehyde enables nucleophilic additions; cyclopropylamino may enhance metabolic stability.
2-Amino-4-(2-Chloro-5-(4-Substituted Phenyl)pyridin-3-yl)-1-(4-Substituted Phenyl)pyridine	Chloro, aryl	Chloro group facilitates cross-coupling; aryl groups modulate lipophilicity .
N-(2-Chloro-6-...pivalamide	Pivalamide, hydroxymethyl-pyrrolidine	Pivalamide resists hydrolysis; hydroxymethyl enhances solubility .
2-(6-(Azepan-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde	Azepane, aldehyde	Azepane’s flexibility may improve target engagement; aldehyde retains synthetic utility .

Hypothetical Pharmacological Profiles

• Target Compound: The cyclopropylamino group’s rigidity might favor selective binding to amine-binding pockets (e.g., GPCRs or monoamine transporters). The aldehyde could serve as a warhead for covalent inhibition.
• Compared to azepane-containing derivatives , its smaller cyclopropyl group may reduce off-target effects but limit bioavailability.

Biological Activity

2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde is a novel compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into its biological activity, including relevant case studies, research findings, and a comparative analysis with structurally similar compounds.

Chemical Structure and Properties

The molecular formula of 2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde is $C_{14}H_{19}N_{3}O$, with a molecular weight of 245.32 g/mol. Its structure features a piperidine ring linked to a pyridine ring, which is further substituted with a cyclopropylamino group. This unique arrangement is significant as it may influence the compound's reactivity and interaction with biological targets.

Structural Comparison

Compound Name	Structure Features	Unique Aspects
2-(Cyclopropylamino)pyridine	Contains cyclopropylamino group	Lacks piperidine ring
Piperidine derivatives	Similar piperidine structure	Varies in substituents
Pyridine derivatives	Contains pyridine ring	Different functional groups

The combination of both piperidine and pyridine rings, along with the cyclopropylamino group, allows for distinct reactivity patterns that may facilitate interactions with specific biological targets.

Enzyme Inhibition

Preliminary studies suggest that 2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde may exhibit inhibitory activity against various enzymes, particularly protein kinases involved in cell signaling pathways. Compounds with similar structural motifs have been investigated for their potential as inhibitors, showing promising results in terms of potency and selectivity.

Case Study: HIV-1 Protease Inhibition

Research on related piperidine derivatives has highlighted their effectiveness as inhibitors of HIV-1 protease. For instance, a compound structurally similar to 2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde demonstrated an IC50 value of 3.61 nM against HIV-1 protease, indicating strong inhibitory activity . The molecular docking studies revealed that the piperidine scaffold could effectively fit into the active site of the enzyme, forming crucial hydrogen bonds and van der Waals interactions that contribute to its potency .

Antiviral Activity

The antiviral properties of compounds featuring the piperidine scaffold have been extensively studied. For example, derivatives have shown significant inhibition rates against both wild-type and drug-resistant strains of HIV-1. The structure-activity relationship (SAR) analyses suggest that specific substitutions on the piperidine ring can enhance antiviral efficacy, emphasizing the importance of structural optimization in drug design .

Mechanistic Insights

Understanding the mechanism of action for 2-(2-(Cyclopropylamino)pyridin-3-yl)piperidine-1-carbaldehyde involves elucidating its interactions at the molecular level. Molecular docking studies indicate that this compound can engage with critical residues within target enzymes, potentially altering their function and influencing cellular signaling pathways .

Interaction Studies

Interaction studies are essential for determining how this compound affects biological processes. They typically focus on:

• Binding Affinity : Assessing how well the compound binds to specific target proteins.
• Inhibition Mechanism : Understanding whether the compound acts as a competitive or non-competitive inhibitor.
• Cellular Effects : Evaluating how the compound influences cellular processes such as apoptosis or proliferation.